N-(3-chlorophenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H16ClN3O2/c1-13-5-7-14(8-6-13)17-9-10-19(25)23(22-17)12-18(24)21-16-4-2-3-15(20)11-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: MWTWXQIRCGWIED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol

Description

N-(3-chlorophenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide, also known as CLP-1, is a chemical compound that has attracted significant attention in scientific research. CLP-1 is a pyridazine-based compound that has been synthesized using various methods. It has been shown to have potential applications in various areas of research, including neuroscience and cancer research.

Scientific Research Applications

Photovoltaic and Non-linear Optical Activities

A study focused on the spectroscopic and quantum mechanical properties of similar bioactive compounds, including benzothiazolinone acetamide analogs. These compounds demonstrated significant light harvesting efficiency and potential for use as photosensitizers in dye-sensitized solar cells (DSSCs), indicating their promise in photovoltaic applications. Additionally, their non-linear optical (NLO) activities were investigated, revealing potential applications in the development of NLO materials. The study also included molecular docking to understand binding interactions, which could be relevant for further pharmacological explorations (Mary et al., 2020).

Crystal Structure Analysis

Research on C,N-disubstituted acetamides has provided insights into their crystal structures, showcasing the importance of hydrogen bonding and other intermolecular interactions. Such studies contribute to the understanding of molecular conformations and supramolecular assembly, which are crucial for designing materials with desired physical and chemical properties (Narayana et al., 2016).

Antimicrobial Activity

Another area of research involves the synthesis and evaluation of acetamide derivatives for their antimicrobial properties. Compounds structurally related to N-(3-chlorophenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide have been synthesized and tested against various bacterial strains, showing moderate to good antibacterial activity. This indicates the potential of such compounds in developing new antimicrobial agents (Desai et al., 2008).

Antioxidant Properties

Further research into N-substituted phenyl acetamide derivatives has uncovered their potential as antioxidants. By synthesizing and evaluating these compounds, researchers have identified several derivatives with significant antioxidant activity, highlighting their therapeutic potential in combating oxidative stress-related disorders (Gopi & Dhanaraju, 2020).